Cas no 111783-83-6 (Benzofuranone)
Benzofuranone structure
Product Name:Benzofuranone
CAS No:111783-83-6
MF:C8H6O2
MW:134.13204
CID:97260
Benzofuranone Chemical and Physical Properties
Names and Identifiers
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- Benzofuranone
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- Inchi: InChI=1S/C8H6O2/c9-8-5-6-3-1-2-4-7(6)10-8/h1-4H,5H2
- InChI Key: ACZGCWSMSTYWDQ-UHFFFAOYSA-N
- SMILES: O=C1CC2=CC=CC=C2O1
Computed Properties
- Exact Mass: 134.03678
- Monoisotopic Mass: 134.037
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3A^2
Experimental Properties
- PSA: 26.3
Benzofuranone Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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